Ethyl 4-(N-benzylcarbamoyl)piperazinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 4-(N-benzylcarbamoyl)piperazinecarboxylate, also known as Boc-piperazine, is a chemical compound that is widely used in scientific research. It is a derivative of piperazine and is commonly used as a protecting group in peptide synthesis. This compound has a wide range of applications in various fields of research, including medicinal chemistry, biochemistry, and pharmacology.
Scientific Research Applications
Anti-Mycobacterial Applications
Piperazine and its analogues, including Ethyl 4-(N-benzylcarbamoyl)piperazinecarboxylate, have been identified as crucial components in the development of anti-mycobacterial agents. Their efficacy has been particularly notable against Mycobacterium tuberculosis, with some compounds showing potential activity against multidrug-resistant (MDR) and extremely drug-resistant (XDR) strains. The design and structure-activity relationship of these piperazine-based anti-TB molecules have been extensively reviewed, highlighting their importance in the field of medicinal chemistry (Girase et al., 2020).
DNA Binding Applications
Ethyl 4-(N-benzylcarbamoyl)piperazinecarboxylate belongs to the family of piperazine derivatives, which includes compounds like Hoechst 33258. These compounds are known for their strong binding to the minor groove of double-stranded B-DNA, specifically targeting AT-rich sequences. This characteristic has led to the widespread use of Hoechst derivatives in various biological applications, including chromosome and nuclear staining, flow cytometry, and plant cell biology. These applications underscore the potential of Ethyl 4-(N-benzylcarbamoyl)piperazinecarboxylate and its analogues in molecular biology and genetics (Issar & Kakkar, 2013).
Therapeutic Drug Development
Piperazine, a core component of Ethyl 4-(N-benzylcarbamoyl)piperazinecarboxylate, is integral in the rational design of various therapeutic drugs. It's found in drugs with diverse therapeutic uses, including antipsychotic, antihistamine, antidepressant, anticancer, antiviral, and anti-inflammatory applications. The versatility of the piperazine scaffold allows for slight modifications that can lead to significant changes in the medicinal potential of the resulting molecules. This flexibility underscores the broad potential of piperazine-based molecules in drug discovery and design (Rathi et al., 2016).
Safety and Hazards
properties
IUPAC Name |
ethyl 4-(benzylcarbamoyl)piperazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21N3O3/c1-2-21-15(20)18-10-8-17(9-11-18)14(19)16-12-13-6-4-3-5-7-13/h3-7H,2,8-12H2,1H3,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KLMDEIOLIRQMRB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)C(=O)NCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.